Cas no 68292-17-1 (C-(5-bromo-benzo[d]isoxazol-3-yl)-methanesulfonamide)

• Product Name: C-(5-bromo-benzo[d]isoxazol-3-yl)-methanesulfonamide
• CAS No: 68292-17-1
• MF: C₈H₇BrN₂O₃S
• MW: 291.121779680252
• CID: 3164954
• PubChem ID: 12507001
• Update Time: 2025-04-21

C-(5-bromo-benzo[d]isoxazol-3-yl)-methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• C-(5-bromo-benzo[d]isoxazol-3-yl)-methanesulfonamide
• (5-bromo-1,2-benzoxazol-3-yl)methanesulfonamide
• CHEMBL3230874
• SCHEMBL7314652
• 68292-17-1

• Inchi： 1S/C8H7BrN2O3S/c9-5-1-2-8-6(3-5)7(11-14-8)4-15(10,12)13/h1-3H,4H2,(H2,10,12,13)
• InChI Key： BCCXQUFATKJCGI-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(CS(N)(=O)=O)=NO2

Computed Properties

• Exact Mass: 289.93608Da
• Monoisotopic Mass: 289.93608Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 94.6Ų